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Compound of Interest

Compound Name: Tebufenozide-d9

Cat. No.: B12391516

This guide provides an in-depth overview for researchers, scientists, and drug development
professionals on sourcing the deuterated analytical standard, Tebufenozide-d9. Tebufenozide
is a nonsteroidal ecdysone agonist insecticide that has found applications in toxicological and
metabolic studies. The deuterated form, Tebufenozide-d9, is a critical internal standard for
guantitative analysis using mass spectrometry, ensuring accuracy and precision in
experimental results.

Supplier and Product Comparison

Several reputable suppliers offer Tebufenozide-d9 as a certified reference material or
analytical standard. The following table summarizes key quantitative data from various
suppliers to facilitate an informed purchasing decision. Pricing information often requires
logging into the supplier's website.
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) Available .
Supplier Product Name CAS Number . Purity/Grade
Quantities
) Exact Weight Reference
LGC Standards Tebufenozide-d9  2469006-89-9 ] ]
options available  Standard[1][2]
Tebufenozide-d9
(3,5- o o
C/DIN lIsotopes ) Not specified 0.019,0.05¢ Not specified[3]
dimethylbenzoyl-
do)
MedchemExpres ] N Custom quote Analytical
Tebufenozide-d9 Not specified .
s required Standard[4][5]
) ) Certified
Sigma-Aldrich _
Tebufenozide 112410-23-8 50 MG Reference
(TraceCERT®) .
Material[6]
Sigma-Aldrich ) N Analytical
Tebufenozide 112410-23-8 Not specified
(PESTANAL®) Standard[7]
ISO 17034
) Certified
HPC Standards Tebufenozide 112410-23-8 50MG, 100MG
Reference
Material[8]

Note: While some suppliers are listed with the non-deuterated CAS number (112410-23-8),
they are included as they are prominent suppliers of analytical standards and may offer the

deuterated version upon inquiry.

Experimental Protocols

Tebufenozide and its deuterated internal standard are frequently utilized in analytical chemistry,

particularly for residue analysis in environmental and agricultural samples. A common method

is Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-

MS/MS).

Protocol: Quantification of Tebufenozide in Fruit Samples using UPLC-MS/MS with

Tebufenozide-d9 as an Internal Standard
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. Sample Preparation (QUEChERS Method)

Homogenize 10 g of a fruit sample with 10 mL of acetonitrile.

Add the QUEChERS salt packet (e.g., 4 g MgSOa, 1 g NaCl, 1 g sodium citrate, 0.5 g
disodium citrate sesquihydrate) and shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Take a 1 mL aliquot of the supernatant (acetonitrile layer) and add it to a dispersive SPE (d-
SPE) tube containing 150 mg MgSOa4, 50 mg PSA (primary secondary amine), and 50 mg
C1s.

Vortex for 30 seconds and then centrifuge at 10000 rpm for 5 minutes.

Filter the supernatant through a 0.22 um filter.

Add a known concentration of Tebufenozide-d9 internal standard to the final extract before
injection.

. UPLC-MS/MS Analysis

UPLC System: A standard UPLC system.

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 um).

Mobile Phase:

o A: Water with 0.1% formic acid

o B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate the analyte from matrix interferences (e.g., start at
5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then return to initial
conditions).

Flow Rate: 0.3 mL/min.
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* Injection Volume: 5 pL.
¢ MS/MS System: A triple quadrupole mass spectrometer.

« lonization Mode: Electrospray lonization (ESI) in positive mode.

o MRM Transitions: Monitor for specific precursor-to-product ion transitions for both

Tebufenozide and Tebufenozide-d9. These would need to be optimized in

instrument.

3. Data Analysis

the specific

o Quantify the concentration of Tebufenozide in the sample by creating a calibration curve of

the peak area ratio of the analyte to the internal standard versus the concentration of the

analyte.

Visualizations

Workflow for Procurement and Use of an Analytical Standard

Click to download full resolution via product page
Procurement and laboratory workflow for an analytical standard.

Simplified p53-Dependent Apoptosis Pathway

Research has indicated that Tebufenozide can induce apoptosis in certain cell lines, such as
HelLa cells, through a p53-dependent pathway.[4] The following diagram illustrates a simplified

version of this signaling cascade.
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Simplified p53-dependent apoptosis signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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